Cas no 105175-10-8 (1-Butanone, 1-(3-bromo-5-isoxazolyl)-)
105175-10-8 structure
Product Name:1-Butanone, 1-(3-bromo-5-isoxazolyl)-
CAS No:105175-10-8
MF:C7H8BrNO2
MW:218.047921180725
CID:1151114
Update Time:2024-07-27
1-Butanone, 1-(3-bromo-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanone, 1-(3-bromo-5-isoxazolyl)-
- 1-(3-bromoisoxazol-5-yl)butan-1-one
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- Inchi: 1S/C7H8BrNO2/c1-2-3-5(10)6-4-7(8)9-11-6/h4H,2-3H2,1H3
- InChI Key: KHILJOYXPVDJQL-UHFFFAOYSA-N
- SMILES: C(C1ON=C(Br)C=1)(=O)CCC
Computed Properties
- Exact Mass: 231.98477
Experimental Properties
- Density: 1.491±0.06 g/cm3(Predicted)
- Boiling Point: 305.9±27.0 °C(Predicted)
- PSA: 58.62
- pka: -7.33±0.50(Predicted)
1-Butanone, 1-(3-bromo-5-isoxazolyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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